An In-depth Technical Guide to the Chemical Properties of 3-(Cyclohexyloxy)propan-1-amine
An In-depth Technical Guide to the Chemical Properties of 3-(Cyclohexyloxy)propan-1-amine
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-(Cyclohexyloxy)propan-1-amine is a primary amine featuring a cyclohexyloxy group linked to a propyl amine backbone. This unique combination of a bulky, lipophilic cyclohexyloxy moiety and a reactive primary amine function makes it an interesting building block for the synthesis of novel chemical entities with potential applications in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the known chemical and physical properties of 3-(Cyclohexyloxy)propan-1-amine, along with detailed experimental protocols for its synthesis and purification, and an exploration of its potential role in drug development.
Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Cyclohexyloxy)propan-1-amine is presented in the tables below. These data are essential for its handling, characterization, and application in chemical synthesis.
Table 1: General and Physical Properties
| Property | Value | Source |
| Molecular Formula | C₉H₁₉NO | [1][2] |
| Molecular Weight | 157.25 g/mol | [1][2] |
| CAS Number | 16728-63-5 | [1][2] |
| Appearance | Liquid (at room temperature) | Inferred from properties |
| Boiling Point | 72-74 °C at 4.5 Torr | |
| Density | 0.9281 g/cm³ | |
| pKa (predicted) | 9.70 ± 0.10 |
Table 2: Computed Properties
| Property | Value | Source |
| XLogP3 | 1.3 | [1][2] |
| Hydrogen Bond Donor Count | 1 | [1][2] |
| Hydrogen Bond Acceptor Count | 2 | [1][2] |
| Rotatable Bond Count | 4 | [1][2] |
| Exact Mass | 157.146664 g/mol | [1][2] |
| Monoisotopic Mass | 157.146664 g/mol | [1][2] |
| Topological Polar Surface Area | 35.3 Ų | [1][2] |
Spectral Data
Spectral data is crucial for the unambiguous identification and characterization of 3-(Cyclohexyloxy)propan-1-amine.
Table 3: Spectral Data Summary
| Technique | Key Features | Source |
| ¹³C NMR | Data available in spectral databases. | [1] |
| Infrared (IR) Spectroscopy | Data available in spectral databases. | [1] |
| Mass Spectrometry (MS) | Predicted m/z values available. |
Synthesis and Purification
Synthesis via Reductive Amination of 3-(Cyclohexyloxy)propanal
This is a common and efficient method for the preparation of primary amines from aldehydes.[3][4][5][6][7]
-
Formation of the Imine: To a solution of 3-(cyclohexyloxy)propanal (1.0 eq) in a suitable solvent such as methanol or ethanol, is added a solution of ammonia (excess, e.g., 7 M in methanol) at 0 °C. The reaction mixture is stirred at room temperature for 1-2 hours to facilitate the formation of the corresponding imine.
-
Reduction of the Imine: The reaction mixture is cooled to 0 °C, and a reducing agent such as sodium borohydride (NaBH₄, 1.5 eq) is added portion-wise. The reaction is then stirred at room temperature for several hours until the reaction is complete (monitored by TLC or LC-MS).
-
Work-up: The reaction is quenched by the slow addition of water. The organic solvent is removed under reduced pressure, and the aqueous residue is extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to afford the crude 3-(Cyclohexyloxy)propan-1-amine.
Caption: Reductive Amination Synthesis Workflow.
Synthesis from 3-(Cyclohexyloxy)propan-1-ol
This multi-step synthesis involves the conversion of the starting alcohol to a good leaving group, followed by nucleophilic substitution with an azide, and subsequent reduction.
-
Activation of the Alcohol: To a solution of 3-(cyclohexyloxy)propan-1-ol (1.0 eq) and a base such as triethylamine or pyridine in an aprotic solvent (e.g., dichloromethane) at 0 °C, is added methanesulfonyl chloride (1.1 eq) dropwise. The reaction is stirred at room temperature until completion. The resulting mesylate is then worked up by washing with aqueous acid, base, and brine, followed by drying and concentration.
-
Azide Formation: The crude mesylate is dissolved in a polar aprotic solvent such as DMF, and sodium azide (NaN₃, 1.5 eq) is added.[8] The reaction mixture is heated to 60-80 °C and stirred for several hours.[8] After cooling, the reaction is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the crude 3-(cyclohexyloxy)propyl azide.
-
Reduction of the Azide: The crude azide is dissolved in a suitable solvent like THF or ethanol. A reducing agent such as lithium aluminum hydride (LiAlH₄) in THF at 0 °C, or catalytic hydrogenation (H₂ gas with a palladium catalyst) is used to reduce the azide to the primary amine. After the reaction is complete, a careful work-up procedure is followed to quench the reducing agent and isolate the product.
Caption: Multi-step Synthesis from Alcohol.
Purification
The crude 3-(Cyclohexyloxy)propan-1-amine can be purified by standard laboratory techniques.
-
Stationary Phase: Silica gel is a common choice for the stationary phase.
-
Mobile Phase: A gradient of a polar solvent (e.g., methanol) in a less polar solvent (e.g., dichloromethane) is typically used. To prevent peak tailing, which is common with amines on silica gel, a small amount of a basic modifier like triethylamine (0.5-1%) can be added to the mobile phase.
-
Procedure: The crude product is dissolved in a minimal amount of the mobile phase and loaded onto the silica gel column. The column is then eluted with the chosen solvent system, and fractions are collected and analyzed by TLC to identify those containing the pure product. The pure fractions are combined and the solvent is removed under reduced pressure to yield the purified 3-(Cyclohexyloxy)propan-1-amine.
Safety and Handling
3-(Cyclohexyloxy)propan-1-amine is classified as a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated fume hood.
Table 4: GHS Hazard Information
| Pictogram | Signal Word | Hazard Statements |
|
| Danger | H302: Harmful if swallowed.[2] H314: Causes severe skin burns and eye damage.[2] H335: May cause respiratory irritation.[2] |
Precautionary Statements: P260, P261, P264, P270, P271, P280, P301+P310, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P321, P363, P403+P233, P405, P501.[2]
Applications in Drug Development
While direct studies on the biological activity of 3-(Cyclohexyloxy)propan-1-amine are limited in publicly available literature, its structural features suggest potential as a building block in drug discovery, particularly in the area of cardiovascular medicine.
Potential as a Precursor for Beta-Blockers
The aryloxypropanolamine scaffold is a well-established pharmacophore in a class of drugs known as beta-blockers, which are widely used to manage cardiovascular conditions such as hypertension, angina, and arrhythmias.[9][10] A closely related analog, 1-Amino-3-cyclohexyloxy-propan-2-ol, has been identified as a precursor for the synthesis of beta-blockers.[11][12] It is plausible that 3-(Cyclohexyloxy)propan-1-amine could serve a similar role, where the primary amine can be further functionalized to introduce substituents that modulate the compound's affinity and selectivity for β-adrenergic receptors.
Caption: Hypothetical Drug Discovery Workflow.
Signaling Pathway of Beta-Adrenergic Receptors
Beta-blockers exert their therapeutic effects by antagonizing the action of catecholamines (e.g., adrenaline and noradrenaline) at β-adrenergic receptors, which are G-protein coupled receptors (GPCRs). The canonical signaling pathway involves the activation of adenylyl cyclase and the subsequent production of cyclic AMP (cAMP).
Caption: β-Adrenergic Receptor Signaling Pathway.
Conclusion
3-(Cyclohexyloxy)propan-1-amine is a chemical compound with a unique structural framework that holds promise as a versatile building block in organic synthesis. This guide has provided a detailed overview of its chemical and physical properties, plausible synthetic routes, and safety information. While direct evidence of its application in drug development is currently sparse, its structural similarity to known precursors of beta-blockers suggests a promising avenue for future research. The experimental protocols and conceptual frameworks presented herein are intended to serve as a valuable resource for researchers and scientists interested in exploring the potential of this and related molecules in the development of novel therapeutic agents. Further investigation into the biological activity and structure-activity relationships of derivatives of 3-(Cyclohexyloxy)propan-1-amine is warranted to fully elucidate its potential in medicinal chemistry.
References
- 1. 3-(CYCLOHEXYLOXY)PROPAN-1-AMINE synthesis - chemicalbook [chemicalbook.com]
- 2. 3-(Cyclohexyloxy)propan-1-amine | C9H19NO | CID 4962869 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Reductive amination - Wikipedia [en.wikipedia.org]
- 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
- 5. masterorganicchemistry.com [masterorganicchemistry.com]
- 6. jocpr.com [jocpr.com]
- 7. youtube.com [youtube.com]
- 8. rsc.org [rsc.org]
- 9. jmedchem.com [jmedchem.com]
- 10. Discovery and development of beta-blockers - Wikipedia [en.wikipedia.org]
- 11. benchchem.com [benchchem.com]
- 12. benchchem.com [benchchem.com]
